Cas no 1803954-04-2 (3-Bromo-4-chloro-5-cyano-2-(trifluoromethoxy)pyridine)

• Product Name: 3-Bromo-4-chloro-5-cyano-2-(trifluoromethoxy)pyridine
• CAS No: 1803954-04-2
• MF: C₇HBrClF₃N₂O
• MW: 301.447849988937
• CID: 4910467
• Update Time: 2025-06-12

3-Bromo-4-chloro-5-cyano-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-chloro-5-cyano-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrClF3N2O/c8-4-5(9)3(1-13)2-14-6(4)15-7(10,11)12/h2H
• InChI Key： ADTJTGJXTMAGON-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C#N)=CN=C1OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 3.4
• Topological Polar Surface Area: 45.9

Additional information on 3-Bromo-4-chloro-5-cyano-2-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-Bromo-4-chloro-5-cyano-2-(trifluoromethoxy)pyridine (CAS No. 1803954-04-2)

3-Bromo-4-chloro-5-cyano-2-(trifluoromethoxy)pyridine (CAS No. 1803954-04-2) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This pyridine derivative is characterized by its unique molecular structure, which includes a bromo substituent at the 3-position, a chloro group at the 4-position, a cyano moiety at the 5-position, and a trifluoromethoxy group at the 2-position. Such a combination of functional groups makes it a versatile intermediate for synthesizing more complex molecules.

The growing interest in 3-Bromo-4-chloro-5-cyano-2-(trifluoromethoxy)pyridine is partly due to its potential applications in drug discovery. Researchers are particularly intrigued by its ability to serve as a building block for small molecule inhibitors and biologically active compounds. The presence of both halogen atoms and a cyano group enhances its reactivity, allowing for further modifications through cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations. This adaptability is crucial for developing targeted therapies in oncology, neurology, and infectious diseases.

In the agrochemical sector, 3-Bromo-4-chloro-5-cyano-2-(trifluoromethoxy)pyridine is being explored as a precursor for novel pesticides and herbicides. The trifluoromethoxy group is known to improve the lipophilicity and metabolic stability of agrochemicals, making them more effective in field applications. Additionally, the compound’s halogenated pyridine core is a common motif in crop protection agents, further highlighting its relevance in sustainable agriculture.

From a material science perspective, this compound’s electron-withdrawing groups make it a candidate for designing organic semiconductors and photoactive materials. Its ability to influence electronic properties could be leveraged in OLEDs (organic light-emitting diodes) and photovoltaic cells, aligning with the global push for renewable energy solutions. The compound’s stability under various conditions also makes it suitable for high-performance coatings and advanced polymers.

One of the most frequently asked questions about 3-Bromo-4-chloro-5-cyano-2-(trifluoromethoxy)pyridine revolves around its synthesis. While proprietary methods exist, published literature suggests multi-step routes involving halogenation, cyanation, and trifluoromethoxylation of pyridine precursors. Researchers are also investigating greener synthetic approaches to minimize environmental impact, a topic of high interest in green chemistry circles.

The compound’s CAS number 1803954-04-2 is a critical identifier for regulatory and safety documentation. Although it is not classified as hazardous under standard guidelines, proper handling protocols—such as the use of personal protective equipment (PPE) and adequate ventilation—are recommended. Its storage conditions typically involve cool, dry environments to prevent degradation.

In summary, 3-Bromo-4-chloro-5-cyano-2-(trifluoromethoxy)pyridine (CAS No. 1803954-04-2) is a multifaceted compound with broad applications across industries. Its structural features and reactivity profile position it as a valuable asset in medicinal chemistry, agrochemical innovation, and advanced materials. As research continues, this compound is likely to play an even more prominent role in addressing contemporary scientific and industrial challenges.